N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2,5-dimethylbenzamide

• IUPAC Name: 2,5-dimethyl-N-[2-[(6-pyrrol-1-ylpyridazin-3-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C19H21N5O/c1-14-5-6-15(2)16(13-14)19(25)21-10-9-20-17-7-8-18(23-22-17)24-11-3-4-12-24/h3-8,11-13H,9-10H2,1-2H3,(H,20,22)(H,21,25)
• InChI Key: NDTQELMZEQVIIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCCNC2=NN=C(C=C2)N3C=CC=C3
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

N-(2-((6-(1H-pyrrol-1-yl)pyridazin-3-yl)amino)ethyl)-2,5-dimethylbenzamide, also known as PPDA, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. PPDA is a potent inhibitor of the protein kinase BRAF, which is frequently mutated in various types of cancer, including melanoma and colorectal cancer.

Scientific Research Applications

Herbicidal and Antimicrobial Activities

• Research has explored the herbicidal activities of pyridazinone derivatives, finding that certain compounds in this class have bleaching and herbicidal effects, with some exhibiting significant efficacy against dicotyledonous plants. This suggests potential agricultural applications for controlling unwanted plant growth (Han Xu et al., 2008) here.
• Another study investigated the antimicrobial potential of novel heterocyclic compounds containing a sulfonamido moiety, including pyridazine derivatives. This research aimed at synthesizing compounds for use as antibacterial agents, indicating potential medical applications (M. E. Azab et al., 2013) here.

Antitumor and Antimitotic Agents

• Some pyridine derivatives have shown antitumor activity in mice and the ability to inhibit mitotic processes, suggesting their utility in developing anticancer therapies (C. Temple et al., 1992) here.
• Compounds with imidazolylbenzamide structures have been evaluated for cardiac electrophysiological activity, indicating potential for developing treatments for arrhythmias and other cardiovascular conditions (T. K. Morgan et al., 1990) here.

Ethylene Biosynthesis Inhibition

• Pyrazinamide and its derivatives have been identified as inhibitors of ethylene biosynthesis in plants. These compounds suppress the activity of the enzyme responsible for the final step of ethylene formation, highlighting a potential application in agriculture to prolong the shelf life of fruits and flowers (Xiangzhong Sun et al., 2017) here.

Synthesis and Chemical Properties

• Studies have also focused on the synthesis and reactions of various pyridazinone derivatives, which can be crucial for understanding the chemical properties and potential applications of these compounds in pharmaceuticals and material science (Ghani Essam Abdel, 1991) here.

Mechanism of Action

Target of Action

The primary targets of the compound 2,5-dimethyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)benzamide are the enzymes Dihydrofolate Reductase (DHFR) and Enoyl ACP Reductase . These enzymes play crucial roles in cellular processes such as DNA synthesis and fatty acid synthesis, respectively .

Mode of Action

2,5-dimethyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)benzamide interacts with its targets by binding to the active sites of both DHFR and Enoyl ACP Reductase . This interaction inhibits the activity of these enzymes, leading to changes in the cellular processes they are involved in .

Biochemical Pathways

The inhibition of DHFR and Enoyl ACP Reductase by 2,5-dimethyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)benzamide affects the biochemical pathways these enzymes are part of. DHFR is involved in the folate pathway, which is crucial for DNA synthesis. Its inhibition can lead to decreased DNA synthesis . Enoyl ACP Reductase is part of the fatty acid synthesis pathway, and its inhibition can lead to decreased fatty acid synthesis .

Result of Action

The molecular and cellular effects of 2,5-dimethyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)benzamide’s action include the inhibition of DHFR and Enoyl ACP Reductase enzymes . This leads to decreased DNA and fatty acid synthesis, affecting the growth and proliferation of cells .